Cas no 78603-95-9 ((S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol)

(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol structure
78603-95-9 structure
Product Name:(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
CAS No:78603-95-9
MF:C17H21NO
MW:255.354744672775
MDL:MFCD01318248
CID:60010
PubChem ID:24879153
Update Time:2025-04-18

(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
    • S-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
    • (S)- 2-AMINO-3-METHYL-1,1-DIPHENYL-1-BUTANOL
    • (S)-(?)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
    • (S)-2-AMino-3-Methyl-1,1-diphenylbutan-1-ol
    • S-2-amino-3-methyl-1,1-diphenylbutan-1-ol
    • (s)-2-Amino-1,1-Diphenyl-3-Methyl-1-Butanol
    • (s)-diphenylvalinol
    • PubChem18189
    • 1,1-Diphenyl-L-valinol
    • (2S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol
    • (S)-2-Amino-3-methyl-1,1-diphenyl-butan-1-ol
    • (s)-2-amino-3-methyl-1,1-diphenyl-1-butanol
    • LNQVZZGGOZBOQS-INIZCTEOSA-N
    • KM1924
    • (S)-2-Amino-1,1-diphenyl-3-methyl-1-butanol, 1,1-Diphenyl-L-valinol
    • )-2-Amino-3-methyl-1,1-diphenyl-1-butanol
    • (S)-2-Amino-3-methyl-1,1-diphenyl-1-butanol,99%e.e.
    • 4-anilino-3-(methylamino)butan-1-ol
    • (S)-2-Amino-3-methyl-1,1-diphenylbutan-1-ol, 98%, for synthesis
    • (S)-(-)-2-amino-3-methyl-1,1-diphenylbutan-1-ol
    • FT-0771462
    • MFCD01318248
    • 78603-95-9
    • (2S)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
    • AC-23803
    • SCHEMBL607719
    • AMY13866
    • AKOS004903158
    • FD1202
    • A865003
    • DS-13478
    • (S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol, 98%
    • (S)-2-amino-1,1-diphenyl-3-methylbutan-1-ol
    • CS-W014609
    • DB-075497
    • A2504
    • MDL： MFCD01318248
    • Inchi： 1S/C17H21NO/c1-13(2)16(18)17(19,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16,19H,18H2,1-2H3/t16-/m0/s1
    • InChI Key： LNQVZZGGOZBOQS-INIZCTEOSA-N
    • SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H](C(C)C)N

Computed Properties

  • Exact Mass: 255.16200
  • Monoisotopic Mass: 255.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.074±0.06 g/cm3(Predicted)
  • Melting Point: 96.0 to 101.0 deg-C
  • Boiling Point: 424.7±40.0 °C(Predicted)
  • Flash Point: 210.6℃
  • PSA: 46.25000
  • LogP: 3.60610
  • Sensitiveness: Sensitive to air
  • Optical Activity: [α]20/D −132°, c = 1 in chloroform
  • pka: 11.20±0.50(Predicted)

(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
  • Safety Term：26-36

(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol Production Method

Production Method 1

57728-40-2 57728-40-2
78603-95-9 78603-95-9
86695-06-9 86695-06-9
Reaction Conditions
1.1 Catalysts: Palladium(2+), bis[1,1′-(1S)-[1,1′-binaphthalene]-2,2′-diylbis[1,1-diphenylphosp… Solvents: Chloroform-d ;  rt
Reference
Chiral Discrimination by a Binuclear Pd Complex Sensor Using 31P{1H} NMR
Chen, Zhongxiang; et al, Analytical Chemistry (Washington, 2019, 91(22), 14591-14596

(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol Raw materials

(S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol Preparation Products

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